Cas no 1991-87-3 (4-Methyl-L-phenylalanine)

• Product Name: 4-Methyl-L-phenylalanine
• CAS No: 1991-87-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00038575
• CID: 42269
• PubChem ID: 151513
• Update Time: 2025-06-14

4-Methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• H-p-Me-Phe-OH
• L-4-Methylphe
• 4-Methylphenyl-L-alanine
• 4-Methyl-L-phenylalanine
• H-Phe(4-Me)-OH
• L-4-Me-Phe-O
• (2S)-2-amino-3-(4-methylphenyl)propanoic acid
• (S)-2-amino-3-(4-methylphenyl)propionic acid
• (S)-2-amino-3-(p-tolyl)propanoic acid
• 4-(fluoromethyl)-L-phenylalanine
• 4-METHYL-L-PHE-OH
• H-L-Phe(4-Me)-OH
• H-P-ME-PHENYLALANINE
• L-4-Me-Phe-OH
• L-4-Methyl-phe-OH
• RARECHEM BK PT 0067
• L-Phe(4-Me)-OH
• H-Phe(4-Me)-OH·HCl
• L-4-Methylphenylalanine
• 4-Methylphenylalanine
• Phenylalanine, 4-methyl-
• H-p-Me-D-Phe-OH
• (S)-2-amino-3-p-tolylpropanoic acid
• (2S)-2-amino-3-(p-tolyl)propanoic acid
• P-methylphenylalanine
• 4-Methy-L-Phenylalanine
• (S)-4-Methylphenylalanine
• L-Phenylalanine, 4-methyl-
• SCHE
• AS-14585
• J-300418
• DTXSID20228249
• EN300-267467
• 1991-87-3
• MFCD00038575
• 7758-37-4
• M2743
• CHEMBL1230319
• AM83427
• (S)-2-AMINO-3-P-TOLYL-PROPIONIC ACID
• (2S)-2-azaniumyl-3-(4-methylphenyl)propanoate
• DQLHSFUMICQIMB-VIFPVBQESA-N
• A814071
• Q27454875
• L-4-Methyl Phenylalanine
• F12350
• AC-9926
• CS-0128883
• AKOS012010209
• BCP11552
• SCHEMBL44872
• DB-195862
• 992-650-5
• CHEBI:232833

• MDL： MFCD00038575
• Inchi： 1S/C10H13NO2/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： DQLHSFUMICQIMB-VIFPVBQESA-N
• SMILES： OC([C@H](CC1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 270-279°C
• Boiling Point: 323.5℃ at 760 mmHg
• Flash Point: 149.5±24.6 °C
• Refractive Index: 1.568
• Solubility: Sparingly soluble (0.014 g/L) (25°C).
• PSA: 63.32000
• LogP: 1.64970
• Specific Rotation: -9.4° (c=1, 1N HCl-H2O)
• Solubility: Sparingly soluble (0.014 g/L) (25°C).

4-Methyl-L-phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-28
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methyl-L-phenylalanine

Comprehensive Overview of 4-Methyl-L-phenylalanine (CAS No. 1991-87-3): Properties, Applications, and Research Insights

4-Methyl-L-phenylalanine (CAS No. 1991-87-3) is a non-proteinogenic amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally characterized by a methyl group substitution at the para-position of the phenyl ring in L-phenylalanine, serves as a versatile building block in peptide synthesis and drug development. Its unique properties, including enhanced hydrophobicity and metabolic stability, make it invaluable for designing bioactive peptides and enzyme inhibitors.

In recent years, the demand for modified amino acids like 4-Methyl-L-phenylalanine has surged due to their role in advancing precision medicine and peptide-based therapeutics. Researchers are particularly interested in its potential to improve drug delivery systems and targeted therapies, aligning with the growing focus on personalized healthcare. The compound’s ability to modulate protein-protein interactions further underscores its relevance in treating complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-Methyl-L-phenylalanine typically involves asymmetric hydrogenation or enzymatic resolution methods, ensuring high enantiomeric purity—a critical factor for pharmaceutical applications. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity and structural integrity. These methodologies are frequently searched by professionals seeking quality control protocols for amino acid derivatives.

From an industrial perspective, 4-Methyl-L-phenylalanine is utilized in the production of peptide drugs, diagnostic agents, and bioconjugates. Its incorporation into peptide sequences can enhance bioavailability and receptor binding affinity, addressing common challenges in peptide therapeutics. This aligns with the trending search queries on "improving peptide stability" and "amino acid modifications for drug design."

Environmental and regulatory considerations also play a role in the compound’s applications. As a non-toxic and biodegradable derivative, 4-Methyl-L-phenylalanine meets the stringent requirements of green chemistry initiatives. This aspect resonates with the increasing emphasis on sustainable pharmaceutical manufacturing, a topic frequently explored in academic and industrial forums.

In summary, 4-Methyl-L-phenylalanine (CAS No. 1991-87-3) represents a critical tool in modern biochemistry and medicine. Its multifaceted applications—from drug development to biomaterial engineering—highlight its importance in addressing contemporary healthcare challenges. For researchers and manufacturers, understanding its properties and optimizing its use remain key to unlocking its full potential.